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Compound of Interest

Compound Name: Tiamulin-d10 Hydrochloride

Cat. No.: B15144161 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for Tiamulin-d10 Hydrochloride, focusing on procedural, step-by-

step guidance.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Tiamulin compounds is provided

below.

Property Information

Physical State Solid, white to off-white.[1]

Melting Point 147 - 148 °C.[1]

Boiling Point 563 °C.[1]

Flash Point > 110 °C.[1]

Solubility Practically insoluble in water.[2]

Storage Temperature +4°C.[3]
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The Safety Data Sheet (SDS) for Tiamulin-d10 Hydrochloride from Cayman Chemical states

that the substance is not classified as hazardous according to the Globally Harmonized System

(GHS).[4] It does not list any GHS hazard pictograms, signal words, or hazard statements.[4]

However, safety data for the related compound Tiamulin suggests it may cause long-lasting

harmful effects to aquatic life.[5] Therefore, a cautious approach is recommended.

Engineering Controls:

Ensure adequate ventilation in the handling area.[5]

Personal Protective Equipment (PPE): While the Tiamulin-d10 Hydrochloride SDS does not

specify required PPE, the following recommendations are based on guidelines for similar

compounds to ensure a high level of safety.[4]

PPE Category Recommendation

Eye/Face Protection
Wear tightly fitting safety goggles with side-

shields.[5]

Hand Protection

Wear chemical-impermeable gloves.[5] Although

no specific glove material is recommended for

Tiamulin-d10 Hydrochloride due to a lack of

testing, selecting gloves resistant to a broad

range of chemicals is a prudent measure.[4]

Skin and Body Protection
Wear appropriate protective clothing to prevent

skin exposure.[1]

Respiratory Protection
Not generally required under normal handling

conditions with adequate ventilation.[4]

Safe Handling and Operational Workflow
Following a structured workflow is crucial for minimizing risks during the handling of Tiamulin-
d10 Hydrochloride.
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Handling

Post-Handling

Disposal

Preparation Handling Post-Handling Disposal Review SDS

Ensure adequate ventilation

Don appropriate PPE

Avoid dust formation

Avoid contact with skin and eyes

Do not eat, drink, or smoke

Wash hands thoroughly

Clean work area

Store in a tightly closed container
in a dry, well-ventilated place

Dispose of contents/container to
an approved waste disposal plant

Follow all federal, state, and
local regulations

Click to download full resolution via product page

Safe Handling Workflow for Tiamulin-d10 Hydrochloride.
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First-Aid Measures
In case of exposure, follow these first-aid measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Consult a doctor

if symptoms persist.[5]

Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of

water.[5]

Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[5]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control

Center immediately.[5]

Spillage and Disposal
Accidental Release Measures:

Avoid dust formation.[5]

Use personal protective equipment.[5]

Sweep up and shovel into suitable containers for disposal.[1]

Prevent the substance from entering drains.[5]

Disposal:

Disposal must be made according to official regulations.[4]

Dispose of contents and containers to an approved waste disposal plant.[1]

Do not allow the product to reach the sewage system or any water course.[4]

By adhering to these safety protocols, researchers can handle Tiamulin-d10 Hydrochloride
responsibly, ensuring personal safety and minimizing environmental impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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